N~1~-[4-(DIFLUOROMETHOXY)-2-METHYLPHENYL]-2-{[4-(4-FLUOROPHENYL)-2-PYRIMIDINYL]SULFANYL}ACETAMIDE

• IUPAC Name: N-[4-(difluoromethoxy)-2-methylphenyl]-2-[4-(4-fluorophenyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H16F3N3O2S/c1-12-10-15(28-19(22)23)6-7-16(12)25-18(27)11-29-20-24-9-8-17(26-20)13-2-4-14(21)5-3-13/h2-10,19H,11H2,1H3,(H,25,27)
• InChI Key: JCFMVLUEPXKEJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(F)F)NC(=O)CSC2=NC=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C20H16F3N3O2S
• Molecular Weight: 419.4 g/mol

Description

N~1~-[4-(DIFLUOROMETHOXY)-2-METHYLPHENYL]-2-{[4-(4-FLUOROPHENYL)-2-PYRIMIDINYL]SULFANYL}ACETAMIDE is a useful research compound. Its molecular formula is C20H16F3N3O2S and its molecular weight is 419.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-[4-(difluoromethoxy)-2-methylphenyl]-2-{[4-(4-fluorophenyl)-2-pyrimidinyl]thio}acetamide is 419.09153242 g/mol and the complexity rating of the compound is 523. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity

• Herbicidal Activity : Research on derivatives closely related to the specified compound has shown potential in agricultural applications, particularly as herbicides. Novel compounds have been designed, synthesized, and evaluated for their herbicidal activities against dicotyledonous weeds, with some showing promising results at certain dosages (Daoxin Wu et al., 2011).

• Radioligand Imaging : Compounds with structural similarities have been utilized in radioligand imaging for PET scans. For instance, a novel series of compounds has been reported for imaging the translocator protein (18 kDa) with PET, highlighting the use of such compounds in medical diagnostics and research into neuroinflammation and neurodegenerative diseases (F. Dollé et al., 2008).

• Synthesis and Characterization : Research into N-halogeno compounds, including synthesis and potential applications of perfluoro-[N-fluoro-N-(4-pyridyl)acetamide], explores the chemical properties and reactivity of these complex molecules, which could be relevant for the development of novel chemical reagents or pharmaceuticals (R. Banks et al., 1996).

Applications in Drug Development and Diagnostic Imaging

• Thrombin Inhibitors : Research into acetamide derivatives highlights their potential as potent inhibitors of thrombin, an enzyme crucial in blood clotting. This research is significant for the development of new therapeutic agents for diseases related to thrombosis (L. Lee et al., 2007).

• Neuroinflammation Imaging : Novel pyrazolo[1,5-a]pyrimidines have been synthesized and evaluated for binding to the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. Such research is crucial for developing new diagnostic tools and understanding the pathophysiology of neuroinflammatory conditions (Annelaure Damont et al., 2015).